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Compound of Interest

Compound Name: Roseoflavin

Cat. No.: B8055964 Get Quote

Abstract
Roseoflavin is a naturally occurring flavin analog with potent antimicrobial properties,

positioning it as a molecule of significant interest in the development of novel anti-infective

agents. This technical guide provides a detailed overview of roseoflavin, encompassing its

fundamental molecular characteristics, biosynthetic pathway, mechanism of action, and

relevant experimental methodologies. The information is tailored for researchers, scientists,

and professionals in the field of drug development, offering a consolidated resource to support

further investigation and application of this promising compound.

Core Molecular Data
Roseoflavin, a red pigment originally isolated from Streptomyces davawensis, is a structural

analog of riboflavin (Vitamin B2).[1] Its distinct chemical structure confers its unique biological

activity. The core molecular and physical properties of roseoflavin are summarized in the table

below.
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Property Value Reference(s)

Molecular Formula C₁₈H₂₃N₅O₆ [2]

Molecular Weight 405.4 g/mol [2]

IUPAC Name

8-(dimethylamino)-7-methyl-

10-[(2S,3S,4R)-2,3,4,5-

tetrahydroxypentyl]benzo[g]pte

ridine-2,4-dione

[2]

CAS Number 51093-55-1 [2]

Appearance Reddish crystalline solid [1]

Synonyms

8-Demethyl-8-

(dimethylamino)riboflavin,

Roseoflavine

[2]

Biosynthesis of Roseoflavin
Roseoflavin biosynthesis originates from flavin mononucleotide (FMN), a derivative of

riboflavin.[1] The key enzymatic steps are catalyzed by a set of enzymes encoded by the ros

gene cluster. The central enzyme, 8-demethyl-8-aminoriboflavin-5′-phosphate synthase

(RosB), catalyzes the conversion of FMN to 8-demethyl-8-aminoriboflavin-5′-phosphate (AFP).

[1] Subsequently, a phosphatase (RosC) dephosphorylates AFP to yield 8-demethyl-8-

aminoriboflavin (AF). The final step involves the N,N-dimethylation of the amino group of AF by

the S-adenosyl-L-methionine (SAM)-dependent dimethyltransferase (RosA) to produce

roseoflavin.[1]
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Flavin Mononucleotide (FMN) 8-demethyl-8-aminoriboflavin-5'-phosphate (AFP) RosB 8-demethyl-8-aminoriboflavin (AF) RosC Roseoflavin RosA (SAM)

Bacterial Cell

Roseoflavin

Roseoflavin Mononucleotide (RoFMN)

 Flavokinase

FMN Riboswitch (on mRNA)

Riboflavin Biosynthesis &
Transport Gene Expression

Inhibition

Bacterial Growth

Growth Inhibition

 Starvation of
flavin cofactors

Roseoflavin (extracellular)

 Transport

 

Inoculate Streptomyces in YS broth

Incubate at 30°C with shaking

Centrifuge culture to pellet cells

Collect supernatant

Purify by preparative C18 reverse-phase HPLC

Collect reddish fractions

Analyze fractions by HPLC-MS/MS

Lyophilize pure roseoflavin
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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